Sodium 2-methylprop-2-ene-1-sulfonate

Specification

• CAS No.: 1561-92-8
• Molecular Formula: C4H8NaO3S
• Molecular Weight: 159.16 g/mol
• IUPAC Name: sodium;2-methylprop-2-ene-1-sulfonate
• Standard InChI: InChI=1S/C4H8O3S.Na/c1-4(2)3-8(5,6)7;/h1,3H2,2H3,(H,5,6,7)
• Standard InChI Key: JLTXCMGMFWIRAW-UHFFFAOYSA-N
• Isomeric SMILES: CC(=C)CS(=O)(=O)[O-].[Na+]
• SMILES: CC(=C)CS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CC(=C)CS(=O)(=O)O.[Na]

Introduction

Chemical Identity and Structure

Sodium 2-methylprop-2-ene-1-sulfonate is an organosulfur compound consisting of a methylated allyl group bonded to a sulfonate moiety with sodium as the counterion. This structure gives the compound its characteristic properties and reactivity patterns.

Chemical Identifiers

The compound is characterized by several standard chemical identifiers, which are presented in Table 1:

Parameter	Value
CAS Numbers	1561-92-8, 194810-55-4
IUPAC Name	Sodium 2-methylprop-2-ene-1-sulfonate
Molecular Formula	C₄H₇NaO₃S
Molecular Weight	158.15 g/mol
SMILES Notation	[Na+].CC(=C)CS([O-])(=O)=O
InChI Key	SZHIIIPPJJXYRY-UHFFFAOYSA-M
MDL Number	MFCD00065344
PubChem CID	23663624
The compound is known by several common synonyms in scientific literature and commercial contexts, including Methallylsulfonic Acid Sodium Salt, Sodium Methallylsulfonate, and 2-Methyl-2-propene-1-sulfonic Acid Sodium Salt. The existence of two different CAS numbers (1561-92-8 and 194810-55-4) for apparently the same compound suggests possible variations in registration or historical documentation processes.

Structural Features

The molecular structure features a methyl-substituted alkene (2-methylprop-2-ene) connected to a sulfonate group (SO₃⁻), with sodium serving as the counter-cation. This arrangement confers specific chemical reactivity, particularly at the alkene functional group, making it valuable for polymerization reactions and other chemical transformations.

Physical and Chemical Properties

Sodium 2-methylprop-2-ene-1-sulfonate exhibits distinctive physical and chemical properties that determine its behavior in various applications and reaction conditions.

Physical Properties

Table 2 summarizes the key physical properties of the compound:

Property	Value
Physical State	White crystalline powder
Density	1.26 g/cm³
Melting Point	>300°C (lit.)
Boiling Point	Not available
Solubility	Dissolves in water at 270-280°C, dissolves difficultly in alcohol
Color	White
Index of Refraction	1.475

Chemical Properties

The compound possesses several notable chemical properties:

• PSA (Polar Surface Area): 65.58000

• LogP: 1.18850, indicating moderate lipophilicity

• Reactivity: The alkene functional group makes it reactive in polymerization reactions, particularly as a chain transfer agent

• Stability: Relatively stable under normal storage conditions with a reported shelf life of two years when properly stored
  The presence of both a nucleophilic sulfonate group and an electrophilic alkene moiety contributes to the compound's versatility in chemical reactions, particularly in polymer chemistry and organic synthesis.

Synthesis and Production

Applications and Uses

Sodium 2-methylprop-2-ene-1-sulfonate finds diverse applications across multiple industries and research fields, owing to its functional properties.

Industrial Applications

The compound serves several important industrial functions:

• High-efficiency water reducing agent in construction chemicals

• Monomer in the polymerization of acrylonitrile

• Chain transfer agent in Polycarboxylate Superplasticizer (PC) production

• Component in corrosion and scale inhibitors for water treatment chemicals

• Ingredient in oil field chemicals

Research Applications

In research contexts, sodium 2-methylprop-2-ene-1-sulfonate has been studied in:

• Development of water-borne acrylonitrile-based copolymers with different cationic and anionic moieties, with applications in studying fibroblast behavior

• Biocompatibility studies of hemodialysis membranes

• Continuous renal replacement therapy research, particularly related to membrane technologies

• Organic synthesis as a precursor for other sulfonate compounds
  These applications highlight the compound's versatility and importance in both industrial processes and academic research.

Quality Standards and Specifications

Parameter	Specification
Appearance	Transparent aqueous solution
Content	≥99.5%
Chloride (Cl)	≤0.035%
Sodium Sulfite	≤0.02%
Iron (Fe²⁺)	≤0.4 ppm
Moisture	≤0.5%
Color	≤10
These specifications ensure the purity and quality of the compound for its intended applications. The high purity standard (≥99.5%) is particularly important for applications in polymer chemistry and water treatment, where impurities could interfere with performance or catalyze undesired side reactions.

Research Findings and Literature

Biomedical Research

The compound has been studied in several biomedical applications:

• Behaviour of fibroblasts on water-born acrylonitrile-based copolymers containing different cationic and anionic moieties (Clinical Hemorheology and Microcirculation, 2012)

• Biocompatibility of hemodialysis membranes in healthy subjects (Blood Purification, 1994)

• Meropenem and continuous renal replacement therapy: in vitro permeability of continuous renal replacement therapy membranes and influence of patient renal function on pharmacokinetics in critically ill patients (Journal of Clinical Pharmacology, 2005)
  These studies suggest the compound's utility in medical polymer applications, particularly related to dialysis and biomaterial development.

Synthetic Applications

In organic synthesis, sodium 2-methylprop-2-ene-1-sulfonate serves as a valuable precursor for preparing other organosulfur compounds. One specific application is in the synthesis of 2-methylprop-2-ene-1-sulfonyl fluoride, where the sodium salt is reacted with phosphorus pentachloride followed by potassium fluoride. This demonstrates the compound's utility in accessing more complex sulfonate derivatives.